1-Propanesulfonic acid, 3-[(1,1-dimethylethyl)methylamino]-

• CAS RN: 819862-95-8
• Molecular Formula: C8H19NO3S
• Molecular Weight: 209.31 g/mol
• IUPAC Name: 3-[tert-butyl(methyl)amino]propane-1-sulfonic acid
• InChI: InChI=1S/C8H19NO3S/c1-8(2,3)9(4)6-5-7-13(10,11)12/h5-7H2,1-4H3,(H,10,11,12)
• InChI Key: LEVFHSOORBCZQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(C)CCCS(=O)(=O)O

Description

1-Propanesulfonic acid, 3-[(1,1-dimethylethyl)methylamino]- is a useful research compound. Its molecular formula is C8H19NO3S and its molecular weight is 209.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-methyl-tert-butylamine (2.0 g, 22.9 mmol) in acetone (25 mL) was slowly added 1,3-propane sultone (2.72 g, 21.8 mmol). The mixture was stirred at reflux for 3 h. The reaction mixture was cooled to room temperature. The solid material was collected by filtration, washed with acetone (2×25 mL). The crude product was suspended in 80% Acetone/EtOH. The suspension was stirred at reflux for 30 seconds. The solid product was collected by filtration, and dried in a vacuum oven (50° C.), to afford compound EN (2.9 g, 65%). 1H NMR (DMSO, 500 MHz) δ ppm 9.40 (s (broad), 1H), 3.45 (m, 1H), 2.85 (m, 1H), 2.59 (m, 5H), 1.99 (m, 2H), 1.28 (s, 9H). 13C NMR (DMSO, 125 MHz) δ ppm 63.23, 51.12, 49.73, 34.79, 25.50, 21.72. ES-MS 208 (M−1).